Cas no 112606-78-7 (2-Propen-1-one, 1-(4-hydroxy-5-benzofuranyl)-3-phenyl-, (2E)-)

2-Propen-1-one, 1-(4-hydroxy-5-benzofuranyl)-3-phenyl-, (2E)- structure
112606-78-7 structure
Product Name:2-Propen-1-one, 1-(4-hydroxy-5-benzofuranyl)-3-phenyl-, (2E)-
CAS No:112606-78-7
MF:C17H12O3
MW:264.275384902954
CID:1200464
Update Time:2024-08-04

2-Propen-1-one, 1-(4-hydroxy-5-benzofuranyl)-3-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-(4-hydroxy-5-benzofuranyl)-3-phenyl-, (2E)-
    • 1-(4-hydroxy-1-benzofuran-5-yl)-3-phenylprop-2-en-1-one
    • Inchi: 1S/C17H12O3/c18-15(8-6-12-4-2-1-3-5-12)13-7-9-16-14(17(13)19)10-11-20-16/h1-11,19H/b8-6+
    • InChI Key: WXWGKIBMPDYPTH-SOFGYWHQSA-N
    • SMILES: OC1C2=C(OC=C2)C=CC=1C(/C=C/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 264.07866
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • XLogP3: 3.172

Experimental Properties

  • Density: 1.288±0.06 g/cm3(Predicted)
  • Melting Point: 124 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 344.5±35.0 °C(Predicted)
  • PSA: 50.44
  • pka: 7.16±0.50(Predicted)
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